ethyl (1S,2S)-2-phenylcyclopropane-1-carboxylate
Overview
Description
Ethyl (1S,2S)-2-phenylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Chemistry
A study by Pang, Ritter, and Tabatabai (2003) demonstrated the use of a compound similar to (1S,2S)-ethyl 2-phenylcyclopropanecarboxylate in polymer chemistry. They oligomerized a derivative of this compound using horseradish peroxidase as a catalyst. This process occurred in the presence of cyclodextrine at room temperature, showcasing its potential in the synthesis of cross-linked polymers via free radical polymerization (Pang, Ritter, & Tabatabai, 2003).
Enantioselective Synthesis in Drug Development
Belyk et al. (2010) described the enantioselective synthesis of a variant of this compound, which is a key intermediate in the development of hepatitis C virus inhibitors. They utilized a chiral phase-transfer catalyzed cyclopropanation, demonstrating its importance in synthesizing specific enantiomers for potential pharmaceutical applications (Belyk et al., 2010).
Ethylene Biosynthesis in Plants
A 2011 study by Bulens et al. focused on ethylene biosynthesis in plants, where derivatives of cyclopropane-carboxylates play a role. Their work provided updated protocols for the analysis of ethylene biosynthesis components, including the precursor 1-aminocyclopropane-1-carboxylic acid, derived from similar structures (Bulens et al., 2011).
Enzymatic Desymmetrization in Pharmaceutical Manufacturing
In 2021, Kawabata et al. explored an enzymatic desymmetrization method for manufacturing a derivative of (1S,2S)-ethyl 2-phenylcyclopropanecarboxylate, crucial for anti-hepatitis C virus drugs. This highlights the compound's significance in creating highly specific and pure pharmaceutical ingredients (Kawabata et al., 2021).
Ethylene-Independent Growth Regulation in Plants
Polko and Kieber (2019) reviewed the role of 1-aminocyclopropane 1-carboxylic acid (ACC), a compound related to (1S,2S)-ethyl 2-phenylcyclopropanecarboxylate, in plant growth. They discussed its role as an ethylene precursor and its emerging significance as an ethylene-independent growth regulator (Polko & Kieber, 2019).
Properties
IUPAC Name |
ethyl (1S,2S)-2-phenylcyclopropane-1-carboxylate | |
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InChI |
InChI=1S/C12H14O2/c1-2-14-12(13)11-8-10(11)9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3/t10-,11+/m1/s1 | |
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InChI Key |
SRGUIJLJERBBCM-MNOVXSKESA-N | |
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Canonical SMILES |
CCOC(=O)C1CC1C2=CC=CC=C2 | |
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Isomeric SMILES |
CCOC(=O)[C@H]1C[C@@H]1C2=CC=CC=C2 | |
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Molecular Formula |
C12H14O2 | |
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Molecular Weight |
190.24 g/mol | |
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